Cas no 2167905-39-5 (5-amino-2-chloropyridine-3-sulfonyl fluoride)

• Product Name: 5-amino-2-chloropyridine-3-sulfonyl fluoride
• CAS No: 2167905-39-5
• MF: C₅H₄ClFN₂O₂S
• MW: 210.613862037659
• CID: 6395906
• PubChem ID: 165868907
• Update Time: 2025-08-10

5-amino-2-chloropyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-chloropyridine-3-sulfonyl fluoride
• EN300-1587347
• 2167905-39-5

• Inchi： 1S/C5H4ClFN2O2S/c6-5-4(12(7,10)11)1-3(8)2-9-5/h1-2H,8H2
• InChI Key： WXABFEDURVKEGF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)N)S(=O)(=O)F

Computed Properties

• Exact Mass: 209.9666044g/mol
• Monoisotopic Mass: 209.9666044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4Ų

Additional information on 5-amino-2-chloropyridine-3-sulfonyl fluoride

Introduction to 5-amino-2-chloropyridine-3-sulfonyl fluoride (CAS No. 2167905-39-5)

5-amino-2-chloropyridine-3-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2167905-39-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including an amino group, a chloropyridine core, and a sulfonyl fluoride moiety, make it a versatile building block for medicinal chemists and synthetic organic chemists.

The significance of 5-amino-2-chloropyridine-3-sulfonyl fluoride lies in its ability to undergo a variety of chemical transformations that are essential for constructing complex molecular architectures. The presence of the sulfonyl fluoride group, in particular, is highly valuable as it can be selectively displaced by nucleophiles under controlled conditions, allowing for the introduction of diverse functional groups into the molecule. This property has been leveraged in numerous synthetic strategies to develop new drugs targeting various diseases.

In recent years, there has been a surge in research focused on harnessing the potential of 5-amino-2-chloropyridine-3-sulfonyl fluoride in drug discovery. One notable area of investigation is its application in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine scaffold is a common motif in many kinase inhibitors due to its ability to interact favorably with the ATP-binding pockets of these enzymes. By incorporating the 5-amino-2-chloropyridine-3-sulfonyl fluoride moiety into drug candidates, researchers have been able to design molecules with enhanced binding affinity and selectivity.

Moreover, the compound has found utility in the development of antimicrobial agents. The structural features of 5-amino-2-chloropyridine-3-sulfonyl fluoride allow it to mimic natural substrates or inhibitors that target bacterial enzymes, thereby disrupting essential metabolic pathways. Recent studies have demonstrated its efficacy in generating novel antibiotics that exhibit promising activity against resistant bacterial strains. The sulfonyl fluoride group plays a pivotal role here by enabling further derivatization to optimize antimicrobial properties.

Another emerging field where 5-amino-2-chloropyridine-3-sulfonyl fluoride is making strides is in neurodegenerative disease research. Researchers are exploring its potential as a precursor for developing small-molecule modulators of neurotransmitter receptors and ion channels. The ability to introduce various functional groups via the sulfonyl fluoride handle allows for fine-tuning of pharmacological properties, making it an attractive scaffold for designing therapeutics targeting disorders such as Alzheimer's and Parkinson's disease.

The synthetic methodologies employed in handling 5-amino-2-chloropyridine-3-sulfonyl fluoride are also worth mentioning. Due to its reactive nature, particularly the sulfonyl fluoride group, careful consideration must be given to reaction conditions to prevent unwanted side reactions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in introducing desired functionalities. These advances have not only improved the efficiency of synthesizing derivatives but also opened new avenues for structural diversification.

In conclusion, 5-amino-2-chloropyridine-3-sulfonyl fluoride (CAS No. 2167905-39-5) represents a cornerstone compound in modern pharmaceutical chemistry. Its unique structural attributes and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts across multiple therapeutic domains.